2-Heptadecyl-1H-benzimidazole

• CAS RN: 5805-27-6
• Molecular Formula: C24H40N2
• Molecular Weight: 356.6 g/mol
• IUPAC Name: 2-heptadecyl-1H-benzimidazole
• InChI: InChI=1S/C24H40N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-24-25-22-19-17-18-20-23(22)26-24/h17-20H,2-16,21H2,1H3,(H,25,26)
• InChI Key: HBTSVVOLHPRTJA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC1=NC2=CC=CC=C2N1

Description

2-Heptadecyl-1H-benzimidazole is a useful research compound. Its molecular formula is C24H40N2 and its molecular weight is 356.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a four-necked flask of 2 l capacity were charged 54.0 g (0.5 mol) of o-phenylenediamine, 142 g (0.5 mol) of stearic acid and 500 ml of 4N-hydrochloric acid, and a reaction was effected for 5 hours while refluxing the reaction solution. Then, 500 ml of water was added to the reaction mass, and the resulting solution was neutralized up to a pH of 9.2 at a temperature of not higher than 15° C. with a 20% aqueous solution of sodium hydroxide. Then, the resulting mixture was stirred at a temperature of not higher than 15° C. for 1 hour, and then filtered. The filter cake was washed with water to obtain the aimed 2-heptadecylbenzimidazole in an yield of 139.5 g (78.4%).